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Compound of Interest

Compound Name: n-Tigloylglycine-2,2-d2

Cat. No.: B12407693 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

n-Tigloylglycine (N-[(2E)-2-Methyl-2-butenoyl]glycine) is an N-acylglycine, a class of

metabolites formed from the conjugation of a fatty acid acyl-CoA and glycine.[1][2] Specifically,

it is an intermediate in the catabolism of the amino acid isoleucine.[3] Elevated urinary levels of

n-Tigloylglycine are diagnostically significant for certain inborn errors of metabolism, such as

beta-ketothiolase deficiency and disorders of propionate metabolism, and have also been

implicated as a potential marker for mitochondrial respiratory chain disorders.[3][4] Accurate

identification and quantification of n-Tigloylglycine in biological matrices are crucial for clinical

diagnosis and metabolic research. Mass spectrometry, coupled with chromatographic

separation, provides the necessary sensitivity and specificity for this analysis. This application

note details the characteristic fragmentation pattern of n-Tigloylglycine and provides

standardized protocols for its analysis via Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Mass Spectrometry Fragmentation Pattern
n-Tigloylglycine has a monoisotopic molecular weight of 157.0739 g/mol and a chemical

formula of C₇H₁₁NO₃.[2][5] Its fragmentation in mass spectrometry is predictable and provides

characteristic product ions that are essential for its unambiguous identification using techniques

like Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12407693?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Tiglylglycine
https://www.hmdb.ca/metabolites/HMDB0000959
https://www.caymanchem.com/product/41836/tiglyl-glycine
https://www.caymanchem.com/product/41836/tiglyl-glycine
https://www.researchgate.net/publication/15275000_Tiglylglycine_excreted_in_urine_in_disorders_of_isoleucine_metabolism_and_the_respiratory_chain_measured_by_stable_isotope_dilution_GC-MS
https://www.hmdb.ca/metabolites/HMDB0000959
https://metaboldb.princeton.edu/compound/409
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Positive Ion Mode Fragmentation (ESI)
In positive ion mode, n-Tigloylglycine is typically observed as the protonated molecule [M+H]⁺

at a mass-to-charge ratio (m/z) of approximately 158.08.[1][5] Collision-induced dissociation

(CID) of this precursor ion primarily results in the cleavage of the amide bond between the tiglyl

group and the glycine moiety.

The major product ions observed are:

m/z 83.05: This ion corresponds to the tigloyl cation ([C₅H₇O]⁺), formed by the loss of the

glycine portion.

m/z 55.05: A subsequent fragmentation of the tigloyl cation (m/z 83.05) through the loss of a

neutral carbon monoxide (CO) molecule results in this [C₄H₇]⁺ ion.[1]
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Caption: Fragmentation pathway of n-Tigloylglycine in positive ESI mode.

Negative Ion Mode Fragmentation (ESI)
In negative ion mode, n-Tigloylglycine forms the deprotonated molecule [M-H]⁻ at m/z 156.07.

[1][5] The fragmentation of this ion also yields characteristic product ions.

The major product ions observed are:

m/z 112.08: This fragment results from the neutral loss of carbon dioxide (CO₂) from the

carboxyl group of the precursor ion.
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m/z 74.02: This ion corresponds to the deprotonated glycine anion ([C₂H₄NO₂]⁻), resulting

from the cleavage of the amide bond.[1]

Negative Ion Mode Fragmentation ([M-H]⁻)
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Caption: Fragmentation pathway of n-Tigloylglycine in negative ESI mode.

Quantitative Fragmentation Data
The following table summarizes the key mass spectrometric transitions and reported relative

intensities for n-Tigloylglycine based on public spectral database entries.[1]

Precursor Ion Precursor m/z
Ionization
Mode

Fragment Ion
m/z

Relative
Intensity

[M+H]⁺ 158.0817 Positive (ESI) 83.0492 999 (Base Peak)

[M+H]⁺ 158.0817 Positive (ESI) 55.0551 95

[M+H]⁺ 158.0817 Positive (ESI) 116.9775 11

[M-H]⁻ 156.0661 Negative (ESI) 112.0772 421

[M-H]⁻ 156.0661 Negative (ESI) 74.0258 175

[M-H]⁻ 156.0661 Negative (ESI) 96.0463 88

Experimental Protocols
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The following protocols provide a general framework for the analysis of n-Tigloylglycine in

biological samples. Instrument parameters should be optimized for the specific system being

used.

Protocol 1: LC-MS/MS Analysis
This method is suitable for the analysis of n-Tigloylglycine in urine or plasma.

1. Sample Preparation (Urine) a. Thaw frozen urine samples at room temperature. b. Vortex

mix for 15 seconds. c. Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet debris. d. Dilute

100 µL of the supernatant 1:10 with a solution of 0.1% formic acid in water. e. Add an

appropriate internal standard (e.g., isotopically labeled Tiglyl[¹³C, ¹⁵N]glycine).[4] f. Vortex and

transfer to an autosampler vial.

2. Liquid Chromatography Parameters

Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 2% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 2% B and
re-equilibrate for 3 minutes.
Flow Rate: 0.3 mL/min.
Column Temperature: 40°C.
Injection Volume: 5 µL.

3. Mass Spectrometry Parameters (ESI-QTOF or Triple Quadrupole)

Ionization Mode: Electrospray Ionization (ESI), Positive and/or Negative.
Capillary Voltage: 3.5 kV (Positive), -3.0 kV (Negative).
Source Temperature: 120°C.
Desolvation Gas Temperature: 400°C.
Desolvation Gas Flow: 800 L/hr.
Collision Energy: Ramped or optimized for specific transitions (e.g., 5-60 V).[1]
Data Acquisition: Full Scan (for identification) and MRM (for quantification).
Positive MRM Transitions: 158.1 → 83.1; 158.1 → 55.1
Negative MRM Transitions: 156.1 → 112.1; 156.1 → 74.0

Protocol 2: GC-MS Analysis
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GC-MS analysis requires derivatization to increase the volatility of n-Tigloylglycine.

1. Sample Preparation and Derivatization a. To 100 µL of urine or plasma, add the internal

standard. b. Perform a liquid-liquid or solid-phase extraction to isolate organic acids. c.

Evaporate the sample to dryness under a stream of nitrogen. d. To the dried residue, add 50 µL

of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and 50 µL of pyridine. e.

Cap the vial tightly and heat at 70°C for 60 minutes to form the trimethylsilyl (TMS) derivative.

[4][6] f. Cool to room temperature before injection.

2. Gas Chromatography Parameters

Column: DB-5ms or similar non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film
thickness).
Carrier Gas: Helium at a constant flow of 1.0 mL/min.
Inlet Temperature: 250°C.
Injection Mode: Splitless.
Oven Program: Initial temperature of 80°C, hold for 2 minutes. Ramp at 10°C/min to 280°C,
hold for 5 minutes.

3. Mass Spectrometry Parameters (Electron Ionization - EI)

Ionization Mode: Electron Ionization (EI).
Ionization Energy: 70 eV.[7]
Source Temperature: 230°C.
Quadrupole Temperature: 150°C.
Data Acquisition: Scan mode (m/z 40-500) for identification or Selected Ion Monitoring (SIM)
for quantification. Characteristic ions for the di-TMS derivative of n-Tigloylglycine should be
monitored.

Analytical Workflow Overview
The general workflow for the analysis of n-Tigloylglycine from biological samples is depicted

below.
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General Analytical Workflow
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Caption: A generalized workflow for n-Tigloylglycine analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12407693?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Tiglylglycine
https://www.hmdb.ca/metabolites/HMDB0000959
https://www.hmdb.ca/metabolites/HMDB0000959
https://www.caymanchem.com/product/41836/tiglyl-glycine
https://www.researchgate.net/publication/15275000_Tiglylglycine_excreted_in_urine_in_disorders_of_isoleucine_metabolism_and_the_respiratory_chain_measured_by_stable_isotope_dilution_GC-MS
https://metaboldb.princeton.edu/compound/409
https://webbook.nist.gov/cgi/cbook.cgi?ID=C55517458&Units=SI&Mask=2269
https://hmdb.ca/spectra/c_ms/37866
https://hmdb.ca/spectra/c_ms/37866
https://www.benchchem.com/product/b12407693#n-tigloylglycine-fragmentation-pattern-in-mass-spectrometry
https://www.benchchem.com/product/b12407693#n-tigloylglycine-fragmentation-pattern-in-mass-spectrometry
https://www.benchchem.com/product/b12407693#n-tigloylglycine-fragmentation-pattern-in-mass-spectrometry
https://www.benchchem.com/product/b12407693#n-tigloylglycine-fragmentation-pattern-in-mass-spectrometry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12407693?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

